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Compound of Interest

Compound Name: 1-Bromo-4-dodecylbenzene

Cat. No.: B146974 Get Quote

An In-depth Technical Guide to 1-Bromo-4-dodecylbenzene: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-4-dodecylbenzene is an alkylated aromatic halide characterized by a benzene ring

substituted with a bromine atom and a C12 alkyl chain (dodecyl group) at the para position.

This unique structure, featuring a reactive bromo-functional group and a long, hydrophobic

alkyl chain, makes it a valuable intermediate in organic synthesis and a key component in

materials science and biological studies.[1] Its amphiphilic nature allows it to be used in the

development of surfactants, polymers, and self-assembled monolayers (SAMs).[1]

Furthermore, its ability to participate in various chemical reactions, including substitution and

cross-coupling reactions, renders it a versatile building block for constructing more complex

organic molecules, including potential pharmaceutical compounds.[1]

Chemical Structure and Identifiers
The structure of 1-Bromo-4-dodecylbenzene consists of a dodecyl group and a bromine atom

attached to the first and fourth positions of a benzene ring, respectively.

Caption: Molecular structure of 1-Bromo-4-dodecylbenzene.
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Chemical Identifiers
The following table summarizes the key chemical identifiers for 1-Bromo-4-dodecylbenzene.

Identifier Value Reference(s)

IUPAC Name 1-bromo-4-dodecylbenzene [1][2]

CAS Number 126930-72-1 [1][2]

Molecular Formula C₁₈H₂₉Br [1][2]

SMILES
CCCCCCCCCCCCC1=CC=C(

C=C1)Br
[1][2]

InChI

InChI=1S/C18H29Br/c1-2-3-4-

5-6-7-8-9-10-11-12-17-13-15-

18(19)16-14-17/h13-16H,2-

12H2,1H3

[1][2]

InChI Key
RFFMRBISTZHCNY-

UHFFFAOYSA-N
[1][2]

Physicochemical Properties
This section details the known physical and chemical properties of 1-Bromo-4-
dodecylbenzene. The compound is typically a colorless to very pale yellow, clear liquid at

room temperature.
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Property Value Reference(s)

Molecular Weight 325.33 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid

Physical Form Liquid

Density 1.07 g/cm³ [4]

Boiling Point 191 °C at 4 mmHg [4]

Refractive Index 1.5034 - 1.5075 at 20 °C [4]

Storage Temperature

Room Temperature;

recommended to be stored in

a cool, dark place (<15°C)

Solubility
Insoluble in water; soluble in

most organic solvents.
[5]

Synthesis and Experimental Protocols
The most common method for synthesizing 1-Bromo-4-dodecylbenzene is through the direct

electrophilic bromination of 4-dodecylbenzene.[1] This reaction typically uses elemental

bromine in the presence of a Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum

bromide (AlBr₃), to selectively install a bromine atom at the para-position relative to the

activating dodecyl group.
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Caption: Synthesis pathway for 1-Bromo-4-dodecylbenzene.

Representative Experimental Protocol: Bromination of
an Alkylbenzene
The following protocol is adapted from established procedures for the bromination of similar

aromatic hydrocarbons and serves as a representative method.[6]

Reaction Setup: In a fume hood, a round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a condenser is charged with 4-dodecylbenzene and a catalytic amount

of iron filings or anhydrous FeBr₃. The flask is cooled in an ice bath to maintain a low

temperature.

Addition of Bromine: Elemental bromine, dissolved in a suitable inert solvent (e.g.,

dichloromethane or carbon tetrachloride), is added dropwise from the dropping funnel with

vigorous stirring. The reaction is exothermic, and the temperature should be maintained

below 10 °C to control the reaction rate and minimize side products.[6]

Reaction Monitoring: After the addition is complete, the mixture is stirred at room

temperature. The progress of the reaction is monitored by observing the disappearance of

the red color of bromine and can be confirmed using techniques like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).[6]
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Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

sodium bisulfite to neutralize any unreacted bromine. The organic layer is then separated,

washed sequentially with a dilute sodium hydroxide solution and water until neutral.[6]

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate or sodium sulfate), filtered, and the solvent is removed under reduced pressure using

a rotary evaporator. The resulting crude product can be further purified by vacuum distillation

to yield pure 1-Bromo-4-dodecylbenzene.

Chemical Reactivity and Applications
The dual functionality of 1-Bromo-4-dodecylbenzene—the reactive bromo group and the long

alkyl chain—dictates its chemical behavior and applications.

1-Bromo-4-dodecylbenzene
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(e.g., with NaOH)

Oxidation
(e.g., with KMnO₄)

Coupling
(e.g., Suzuki, Heck)

4-Dodecylphenol 4-Dodecylbenzoic Acid Complex Organic Molecules
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Caption: Key chemical reactions of 1-Bromo-4-dodecylbenzene.

Key Chemical Reactions
Substitution Reactions: The bromine atom can be readily displaced by various nucleophiles.

For instance, reaction with sodium hydroxide can yield 4-dodecylphenol.[1]

Oxidation Reactions: Under strong oxidizing conditions, such as with potassium

permanganate (KMnO₄), the dodecyl chain can be oxidized to a carboxylic acid, forming 4-
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bromobenzoic acid derivatives, or under specific conditions, the benzylic position can be

targeted.[1]

Cross-Coupling Reactions: The compound is an excellent substrate for metal-catalyzed

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the formation of

carbon-carbon or carbon-heteroatom bonds. This makes it a crucial intermediate for

synthesizing complex molecules with tailored electronic or biological properties.[1]

Applications in Research and Development

Properties of
1-Bromo-4-dodecylbenzene
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Caption: Relationship between properties and applications.

Material Science: The long dodecyl chain facilitates self-assembly on various surfaces. It is

used to form self-assembled monolayers (SAMs) on substrates like gold, which can modify

surface properties such as wettability and adhesion.[1]

Organic Synthesis: It serves as a fundamental building block for the synthesis of liquid

crystals, specialty polymers, and other functional organic materials.[1]
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Biological and Medicinal Chemistry: Due to its amphiphilic character, it is used in studies of

biological membranes to understand how such molecules can alter membrane fluidity and

permeability.[1] It has also been investigated for its potential inhibitory effects on certain

cytochrome P450 enzymes, which are critical for drug metabolism.[1]

Conceptual Protocol: Formation of a Self-Assembled
Monolayer (SAM)
While 1-Bromo-4-dodecylbenzene can form physisorbed layers, related thiol or silane

derivatives are more common for creating robust, covalently bound SAMs. The principles for

forming a monolayer from solution are as follows:

Substrate Preparation: A substrate (e.g., gold-coated silicon wafer) is rigorously cleaned to

remove organic and particulate contamination. This may involve sonication in solvents like

ethanol and isopropanol, followed by treatment with piranha solution (a mixture of sulfuric

acid and hydrogen peroxide) or UV-ozone cleaning.

Solution Preparation: A dilute solution of the molecule (typically in the millimolar range) is

prepared in a high-purity solvent, such as 200-proof ethanol.

Immersion: The clean substrate is immersed in the solution. The container is often sealed

and may be backfilled with an inert gas (like nitrogen or argon) to minimize oxidation and

contamination.

Assembly: The substrate is left in the solution for a period of 24-48 hours to allow for the

formation of a well-ordered monolayer on the surface.

Rinsing and Drying: After assembly, the substrate is removed from the solution, thoroughly

rinsed with fresh solvent to remove non-adsorbed molecules, and dried under a stream of

dry nitrogen gas.

Safety and Handling
1-Bromo-4-dodecylbenzene is considered hazardous and requires careful handling in a

laboratory setting.
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Safety Information Details Reference(s)

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Handling

Use in a well-ventilated area or

under a fume hood. Avoid

contact with skin, eyes, and

clothing. Wash hands

thoroughly after handling.

[6]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from strong oxidizing

agents.

[6]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

regional, and national

regulations.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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